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Compound of Interest

Compound Name: 4,5-Diphenyl-1,2,3-thiadiazole

Cat. No.: B1360411

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization
of 4,5-Diphenyl-1,2,3-thiadiazole, a heterocyclic compound of interest in medicinal chemistry
and materials science. This document outlines the expected spectroscopic data based on the
analysis of structurally related compounds and provides detailed, standardized experimental
protocols for key analytical techniques, including Nuclear Magnetic Resonance (NMR), Infrared
(IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS). The information presented
herein serves as a valuable resource for the synthesis, identification, and characterization of
4,5-Diphenyl-1,2,3-thiadiazole and its derivatives.

Introduction

Thiadiazoles are a class of five-membered heterocyclic compounds containing sulfur and
nitrogen atoms, which exhibit a wide range of biological activities and applications in materials
science.[1] The 1,2,3-thiadiazole isomer, in particular, serves as a versatile building block in
organic synthesis. The spectroscopic characterization of these compounds is crucial for
confirming their structure, assessing purity, and understanding their electronic properties. This
guide focuses on 4,5-Diphenyl-1,2,3-thiadiazole, providing a detailed summary of its expected
spectroscopic signature.
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Molecular Structure

The molecular structure of 4,5-Diphenyl-1,2,3-thiadiazole is foundational to understanding its
spectroscopic properties. The presence of two phenyl rings and the 1,2,3-thiadiazole core
dictates the expected chemical shifts in NMR, vibrational modes in IR, electronic transitions in

UV-Vis, and fragmentation patterns in mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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